Ethinyl Estradiol Impurity K
Ethinyl Estradiol Impurity K
An impurity of Estradiol. Estradiol is the major estrogen secreted by the premenopausal ovary. Estrogens direct the development of the female genotype in embryogenesis and at puberty.
Brand Name:
Vulcanchem
CAS No.:
155683-61-7
VCID:
VC0195152
InChI:
InChI=1S/C21H26O2/c1-4-21(23)12-10-18-17-6-5-14-13(2)19(22)8-7-15(14)16(17)9-11-20(18,21)3/h1,7-8,16-18,22-23H,5-6,9-12H2,2-3H3/t16-,17-,18+,20+,21+/m1/s1
SMILES:
CC1=C(C=CC2=C1CCC3C2CCC4(C3CCC4(C#C)O)C)O
Molecular Formula:
C21H26O2
Molecular Weight:
310.44
Ethinyl Estradiol Impurity K
CAS No.: 155683-61-7
Impurities
VCID: VC0195152
Molecular Formula: C21H26O2
Molecular Weight: 310.44
Purity: > 95%
CAS No. | 155683-61-7 |
---|---|
Product Name | Ethinyl Estradiol Impurity K |
Molecular Formula | C21H26O2 |
Molecular Weight | 310.44 |
IUPAC Name | (8R,9S,13S,14S,17R)-17-ethynyl-4,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol |
Standard InChI | InChI=1S/C21H26O2/c1-4-21(23)12-10-18-17-6-5-14-13(2)19(22)8-7-15(14)16(17)9-11-20(18,21)3/h1,7-8,16-18,22-23H,5-6,9-12H2,2-3H3/t16-,17-,18+,20+,21+/m1/s1 |
SMILES | CC1=C(C=CC2=C1CCC3C2CCC4(C3CCC4(C#C)O)C)O |
Appearance | White Solid |
Description | An impurity of Estradiol. Estradiol is the major estrogen secreted by the premenopausal ovary. Estrogens direct the development of the female genotype in embryogenesis and at puberty. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | (17α)-4-Methyl-19-norpregna-1,3,5(10)-trien-20-yne-3,17-diol; 4-Methyl Ethynyl Estradiol |
PubChem Compound | 71587537 |
Last Modified | Nov 11 2021 |
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